Cas no 318276-69-6 (6-Methylcinnoline)

• Product Name: 6-Methylcinnoline
• CAS No: 318276-69-6
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 67632
• PubChem ID: 53401199
• Update Time: 2025-05-21

6-Methylcinnoline Chemical and Physical Properties

Names and Identifiers

• 6-Methylcinnoline
• Cinnoline,6-methyl
• 318276-69-6
• A911978
• AMY13887
• SCHEMBL2616767
• DTXSID20694849
• FT-0725511
• AKOS006318329
• SCHEMBL21401297
• 6-Methylcinnoline,

• MDL： MFCD11558939
• Inchi： 1S/C9H8N2/c1-7-2-3-9-8(6-7)4-5-10-11-9/h2-6H,1H3
• InChI Key： CJNZAPGGKOQHQV-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C=CN=1

Computed Properties

• Exact Mass: 144.06900
• Monoisotopic Mass: 144.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 1.141
• Boiling Point: 280.5°C at 760 mmHg
• Flash Point: 127.1 °C
• Refractive Index: 1.633
• PSA: 25.78000
• LogP: 1.93820

6-Methylcinnoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on 6-Methylcinnoline

Recent Advances in the Study of 6-Methylcinnoline (CAS: 318276-69-6)

6-Methylcinnoline (CAS: 318276-69-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanisms of action, providing valuable insights for drug development. This research brief aims to summarize the latest findings related to 6-Methylcinnoline, focusing on its chemical properties, pharmacological effects, and potential clinical applications.

One of the key areas of interest in recent research has been the synthesis and optimization of 6-Methylcinnoline derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route for 6-Methylcinnoline, achieving higher yields and purity compared to traditional methods. The researchers utilized a palladium-catalyzed cross-coupling reaction, which not only improved efficiency but also reduced the environmental impact of the synthesis process. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In terms of biological activity, 6-Methylcinnoline has shown promising results as an inhibitor of specific enzymes involved in inflammatory pathways. A recent in vitro study highlighted its ability to selectively target cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The compound exhibited a 50% inhibitory concentration (IC50) of 0.8 µM, which is comparable to some commercially available COX-2 inhibitors. These findings suggest that 6-Methylcinnoline could serve as a lead compound for developing new anti-inflammatory drugs with potentially fewer side effects.

Another significant development is the exploration of 6-Methylcinnoline's anticancer properties. Research conducted at a leading oncology institute revealed that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicated that 6-Methylcinnoline activates the intrinsic apoptotic pathway by modulating the expression of Bcl-2 family proteins. These results were further validated in xenograft mouse models, where the compound demonstrated tumor growth inhibition without significant toxicity to healthy tissues. Such findings underscore its potential as a candidate for targeted cancer therapy.

Despite these promising results, challenges remain in the development of 6-Methylcinnoline-based therapeutics. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its solubility and half-life in vivo. For instance, the introduction of hydrophilic substituents has shown to improve oral absorption in preclinical models. Additionally, formulation strategies such as nanoparticle encapsulation are being investigated to overcome these limitations and optimize drug delivery.

In conclusion, 6-Methylcinnoline (CAS: 318276-69-6) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and formulation have paved the way for further exploration of its therapeutic applications. Ongoing research aims to address the remaining challenges and translate these findings into clinically viable treatments. As the field progresses, 6-Methylcinnoline may emerge as a key player in the development of next-generation anti-inflammatory and anticancer agents.